![molecular formula C14H7N3 B1589216 9H-carbazole-3,6-dicarbonitrile CAS No. 57103-03-4](/img/structure/B1589216.png)
9H-carbazole-3,6-dicarbonitrile
Overview
Description
Scientific Research Applications
Synthesis and Chemical Properties
- Catalytic Synthesis : A high-yielding, scalable procedure for synthesizing 9H-carbazole-3,6-dicarbonitrile has been developed, utilizing catalytic methods. This compound is a versatile organic building block with potential applications in material science, medicinal chemistry, and supramolecular chemistry (Ł. Weseliński, R. Lübke, & M. Eddaoudi, 2014).
Applications in Material Science
- Organic Light-Emitting Diodes (OLEDs) : this compound derivatives have been used to create small-molecular compounds for blue phosphorescent OLEDs. These materials exhibit high efficiency and slow efficiency roll-off, making them suitable for high-brightness applications (Lijun Deng, Jiuyan Li, Ge Wang, & Lizhu Wu, 2013).
- Electrochemical Synthesis of Polymers : The compound has been used in the electrochemical synthesis of new conjugated polymers, which show quasi-reversible redox behavior and reversible electrochromic behavior, indicating potential use in electronic and optical applications (H. Oguztürk, S. Tirkeş, & A. Önal, 2015).
Biomedical Applications
- Medicinal Chemistry : The carbazole scaffold, including 9H-carbazole, shows a range of biological activities upon modification. These include antibacterial, antimalarial, anticancer, and anti-Alzheimer properties, highlighting its significance in the development of new pharmaceuticals (L. S. Tsutsumi, D. Gündisch, & Dianqing Sun, 2016).
- Antimicrobial Agents : Derivatives of 9H-carbazole have been synthesized and evaluated for their antimicrobial activities, indicating potential applications in developing new antimicrobial agents (N. Salih, J. Salimon, & E. Yousif, 2016).
Environmental and Industrial Applications
- Bacterial Biotransformation : Research on the bacterial transformation of 9H-carbazole derivatives has implications for understanding and potentially harnessing microbial processes for environmental and industrial applications (Doreen Waldau, A. Mikolasch, M. Lalk, & F. Schauer, 2009).
- Photostimulated Reactions : 9H-carbazoles have been synthesized through photostimulated reactions, which is a transition-metal-free approach. This method is significant for eco-friendly and efficient synthesis in industrial applications (Walter D. Guerra, R. Rossi, A. B. Pierini, & S. M. Barolo, 2015).
Safety and Hazards
Future Directions
Research on 9H-carbazole-3,6-dicarbonitrile could explore its applications in material science, medicinal chemistry, and supramolecular chemistry. Additionally, investigating its compatibility with high-voltage cathode materials for Li-Ion batteries and its potential for further carbonization to obtain N-doped carbons would be valuable .
properties
IUPAC Name |
9H-carbazole-3,6-dicarbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H7N3/c15-7-9-1-3-13-11(5-9)12-6-10(8-16)2-4-14(12)17-13/h1-6,17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZXYZCGWHFCFDX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C#N)C3=C(N2)C=CC(=C3)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H7N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50444738 | |
Record name | 9H-carbazole-3,6-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
217.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
57103-03-4 | |
Record name | 9H-Carbazole-3,6-dicarbonitrile | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=57103-03-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 9H-carbazole-3,6-dicarbonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50444738 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 9H-carbazole-3,6-dicarbonitrile considered a versatile building block in material science?
A1: this compound possesses two nitrile groups which are versatile functional groups. [] These can be easily transformed into other functional groups, enabling the synthesis of a diverse range of carbazole derivatives. This tunability makes it a valuable building block for creating new materials with tailored properties for applications in areas like organic electronics and photovoltaics. [, ]
Q2: What is the significance of the catalytic synthesis method described for this compound?
A2: The research highlights a catalytic, high-yielding, and scalable procedure for synthesizing this compound. [] This is significant because catalytic methods generally offer advantages over traditional synthetic routes, such as reduced waste, milder reaction conditions, and improved atom economy. The high yield and scalability of the process make it attractive for potential industrial applications, paving the way for easier access to this valuable compound. []
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